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Compound of Interest

(R)-1-(4-Bromophenyl)ethanamine
Compound Name:
hydrochloride

cat. No.: B1270773

An In-depth Technical Guide to the Material Safety Data Sheet for (R)-1-(4-
Bromophenyl)ethanamine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for (R)-1-(4-
Bromophenyl)ethanamine hydrochloride, designed to meet the needs of professionals in
research and drug development. It consolidates information from various safety data sheets
and provides context regarding the experimental basis for hazard classifications.

Chemical Identification and Properties

(R)-1-(4-Bromophenyl)ethanamine hydrochloride is a chiral amine derivative used in
pharmaceutical and chemical synthesis.
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Property Value
Molecular Formula CsH10BrN - HCI
Molecular Weight 236.54 g/mol
CAS Number 64265-77-6
Appearance Solid

(R)-(+)-1-(4-Bromophenyl)ethylamine
Synonyms _
hydrochloride

Hazard Identification and Classification

This substance is classified as hazardous. The primary hazards are related to irritation and

acute toxicity.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific target organ toxicity — _
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
o irritation
tract irritation)

Signal Word: Warning

Experimental Protocols for Hazard Determination

While specific experimental data for (R)-1-(4-Bromophenyl)ethanamine hydrochloride is not
publicly available, the hazard classifications are typically based on internationally recognized
testing guidelines, such as those established by the Organisation for Economic Co-operation
and Development (OECD). These guidelines provide standardized procedures for assessing
the safety of chemicals.[1][2][3][4]
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Acute Oral Toxicity

The "Harmful if swallowed" classification is generally determined through studies following
OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), OECD 423 (Acute
Oral Toxicity - Acute Toxic Class Method), or OECD 425 (Acute Oral Toxicity: Up-and-Down
Procedure).

General Methodology:

o Asingle dose of the substance is administered orally to fasted animals (typically rats or
mice).

e Animals are observed for a defined period (e.g., 14 days) for signs of toxicity and mortality.

o The dose at which a certain percentage of the animals die (LD50) is estimated, which
informs the hazard classification.

Skin Irritation

The "Causes skin irritation” classification is typically based on studies following OECD Test
Guideline 404 (Acute Dermal Irritation/Corrosion) or OECD Test Guideline 439 (In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method).

General In Vivo Methodology (OECD 404).

o A small amount of the substance is applied to a shaved patch of skin on a test animal
(typically a rabbit).

o The application site is observed for signs of erythema (redness) and edema (swelling) at
specific intervals.

o The severity of the skin reactions is scored to determine the irritation potential.
General In Vitro Methodology (OECD 439):
e The test substance is applied to a reconstructed human epidermis model.

o Cell viability is measured after a specific exposure time.
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» Areduction in cell viability below a certain threshold indicates that the substance is an
irritant.

Eye Irritation

The "Causes serious eye irritation” classification is generally determined by studies following
OECD Test Guideline 405 (Acute Eye Irritation/Corrosion) or in vitro alternatives.

General In Vivo Methodology (OECD 405):
o A small amount of the substance is instilled into the eye of a test animal (typically a rabbit).
e The eye is observed for effects on the cornea, iris, and conjunctiva at specific intervals.

o The severity and reversibility of the eye lesions are scored to classify the irritation potential.

Respiratory Irritation

The "May cause respiratory irritation” classification is often based on a combination of animal
studies and other data. OECD Test Guideline 403 (Acute Inhalation Toxicity) can provide
relevant information.

General Methodology:
e Animals are exposed to the substance via inhalation for a defined period.

o Observations include clinical signs of respiratory distress, and post-mortem examination of
the respiratory tract.

e The concentration that causes mortality in 50% of the animals (LC50) and signs of local
irritation are assessed.

First Aid Measures

Immediate medical attention is required in case of exposure. The following diagram outlines the
recommended first aid procedures.
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Exposure Route

| Inhalation

Ingestion |

Skin Contact

Eye Contact

First Aid Action

v

Move to fresh air.
If not breathing, give artificial respiration.

y

Rinse mouth.
Do NOT induce vomiting.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Wash off immediately with soap and plenty of water.
Remove contaminated clothing.

Medical Attention
Y Y

Seek immediate medical attention.

Click to download full resolution via product page

First Aid Procedures for Exposure

Handling and Storage

Proper handling and storage are crucial to minimize exposure risks. The following workflow
outlines the key safety precautions.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1270773?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Y

Personal Protective Equipr; 'ent (PPE)

Protective Gloves Safety Goggles/Face Shield Protective Clothing Respirator (if ventilation is inadequate)

Handling Procedures

Use in a well-ventilated area
or under a fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Storage C‘ 'onditions

Keep container tightly closed.

\

Store in a cool, dry place.

\/

Store away from strong oxidizing agents.

Click to download full resolution via product page

Safe Handling and Storage Workflow
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Accidental Release Measures

In the event of a spill, ensure adequate ventilation and wear appropriate personal protective
equipment.[5] Sweep up the solid material, avoiding dust generation, and place it in a suitable,
closed container for disposal.

Fire-Fighting Measures

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as extinguishing
media.[5] Firefighters should wear self-contained breathing apparatus and full protective gear.

Toxicological Information

The toxicological properties of this compound have not been fully investigated. The primary
known effects are irritation to the skin, eyes, and respiratory system, and it is harmful if
swallowed.[6] No information is available regarding chronic effects, mutagenicity, or
carcinogenicity.

Disposal Considerations

Disposal of this substance and its container must be in accordance with applicable regional,
national, and local laws and regulations. It should be handled as hazardous waste.

Disclaimer: This document is intended as a guide and is not a substitute for the official Material
Safety Data Sheet (MSDS) provided by the supplier. Always refer to the original MSDS for
complete and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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